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Compound of Interest

Heptyltriphenylphosphonium
Compound Name:
bromide

Cat. No.: B077639

An In-depth Technical Guide to the Safe Handling of Heptyltriphenylphosphonium Bromide
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling protocols for
heptyltriphenylphosphonium bromide, a common reagent in organic synthesis. The
information is compiled from various safety data sheets and chemical databases to ensure a
thorough understanding of its properties and associated hazards.

Chemical Identification and Physical Properties

Heptyltriphenylphosphonium bromide is a quaternary phosphonium salt. Its key
identification and physical properties are summarized below.
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Chemical Name

Heptyltriphenylphosphonium bromide

Synonyms n-Heptyltriphenylphosphonium bromide
CAS Number 13423-48-8

EC Number 236-539-5

Molecular Formula C2sH30BrP

Molecular Weight 441.38 g/mol [1][2]
White to off-white crystalline powder or
Appearance
crystals[1]
Melting Point 173-176 °C (lit.)[3]
Soluble in polar organic solvents like ethanol,
Solubility methanol, and acetonitrile. Slightly soluble in
water.[1]
Stability Stable under normal conditions. Hygroscopic.[1]

Hazard Identification and GHS Classification

Heptyltriphenylphosphonium bromide is classified as a hazardous substance. Below is a
summary of its GHS classification.

Hazard Class Category Hazard Statement

H315: Causes skin irritation[4]

Skin Corrosion/Irritation 2 5]

Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation[4][5]

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[4][5]

GHS Pictograms:
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walt text

Signal Word: Warning[5]

Toxicological Data

Quantitative toxicological data for heptyltriphenylphosphonium bromide is limited. Most
safety data sheets indicate that no specific data is available. The hazard classification is based
on the properties of similar compounds.

Endpoint Result

Acute Oral Toxicity No data available
Acute Dermal Toxicity No data available
Acute Inhalation Toxicity No data available
Carcinogenicity No data available
Mutagenicity No data available
Teratogenicity No data available

Safe Handling and Storage

Proper handling and storage are crucial to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:
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Protection Specifications

Weatr tightly fitting safety goggles with side-
Eye/Face shields conforming to EN166 (EU) or NIOSH
(US) approved standards.[5]

Wear protective gloves (e.g., nitrile rubber), a
Skin lab coat, and other impervious clothing to

prevent skin contact.[5]

Use a NIOSH-approved respirator with a dust

mask (type N95 or better) if ventilation is
Respiratory inadequate or if handling generates dust.[6] A

full-face respirator may be necessary for higher

exposure levels.[5]

Handling Procedures

Handle in a well-ventilated area, preferably in a chemical fume hood.[7]

Avoid generating dust.[7]

Wash hands thoroughly after handling.[7]

Do not eat, drink, or smoke in the work area.

Keep away from incompatible materials such as strong oxidizing agents.[8]

Storage Conditions

» Store in a cool, dry, and well-ventilated place.[5][6]

o Keep the container tightly closed to prevent moisture absorption as the material is
hygroscopic.[1]

o Store locked up.[5]

Experimental Protocols
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Heptyltriphenylphosphonium bromide is a key reagent in the Wittig reaction for the
synthesis of alkenes. Below is a general protocol with an emphasis on safety.

General Wittig Reaction Protocol

This protocol outlines the in-situ generation of the phosphonium ylide followed by the reaction

with an aldehyde or ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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